Cas no 1236254-95-7 (2-Amino-N-ethyl-3-methylbutanamide hydrochloride)

• Product Name: 2-Amino-N-ethyl-3-methylbutanamide hydrochloride
• CAS No: 1236254-95-7
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 1075533
• PubChem ID: 53409093
• Update Time: 2025-10-29

2-Amino-N-ethyl-3-methylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-ethyl-3-methylbutanamide hydrochloride
• F78848
• 1236254-95-7
• AKOS015848199
• 2-Amino-N-ethyl-3-methylbutanamide HCl
• 2-AMINO-N-ETHYL-3-METHYLBUTANAMIDEHYDROCHLORIDE
• CS-0334823
• 2-amino-N-ethyl-3-methylbutanamide;hydrochloride

• MDL： MFCD13562347
• Inchi： 1S/C7H16N2O.ClH/c1-4-9-7(10)6(8)5(2)3;/h5-6H,4,8H2,1-3H3,(H,9,10);1H
• InChI Key： MSAKKAGCQXWNHS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)NCC

Computed Properties

• Exact Mass: 180.1029409g/mol
• Monoisotopic Mass: 180.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

2-Amino-N-ethyl-3-methylbutanamide hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 2-Amino-N-ethyl-3-methylbutanamide hydrochloride

Compound CAS No. 1236254-95-7: 2-Amino-N-Ethyl-3-Methylbutanamide Hydrochloride

The compound with CAS No. 1236254-95-7, commonly referred to as 2-Amino-N-Ethyl-3-Methylbutanamide Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

2-Amino-N-Ethyl-3-Methylbutanamide Hydrochloride is a derivative of butanamide, characterized by the presence of an amino group at the second carbon and an ethyl substituent on the nitrogen atom. The hydrochloride salt form ensures its stability and solubility in aqueous solutions, which is advantageous for pharmacological studies. The molecule's structure allows for diverse interactions within biological systems, making it a promising candidate for therapeutic interventions.

Recent research has focused on the synthesis and characterization of 2-Amino-N-Ethyl-3-Methylbutanamide Hydrochloride. Scientists have developed efficient methods to synthesize this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic processes. These methods have improved the yield and purity of the compound, facilitating its use in preclinical studies.

The pharmacokinetic properties of 2-Amino-N-Ethyl-3-Methylbutanamide Hydrochloride have been extensively studied. Research indicates that the compound exhibits favorable absorption and distribution profiles, making it suitable for systemic delivery. Its metabolic stability and excretion pathways have also been characterized, providing insights into its potential as a drug candidate.

In terms of biological activity, 2-Amino-N-Ethyl-3-Methylbutanamide Hydrochloride has shown promising results in various assays. Studies suggest that it may act as a modulator of key cellular pathways, potentially offering therapeutic benefits in conditions such as neurodegenerative diseases and inflammatory disorders. Preclinical data supports its efficacy in reducing inflammation and oxidative stress, highlighting its potential as a novel therapeutic agent.

The application of 2-Amino-N-Ethyl-3-Methylbutanamide Hydrochloride extends beyond pharmacology. Its structural versatility makes it a valuable tool in chemical synthesis and material science. Researchers are exploring its use as a building block for more complex molecules, further underscoring its importance in the scientific community.

In conclusion, 2-Amino-N-Ethyl-3-Methylbutanamide Hydrochloride (CAS No. 1236254-95-7) is a versatile compound with significant potential in various fields. Its unique structure, favorable pharmacokinetic properties, and promising biological activity make it a subject of ongoing research. As advancements in synthesis and application continue to emerge, this compound is poised to play a pivotal role in future scientific discoveries.